Ethyl 6-bromo-1-ethyl-4-oxoquinoline-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a green and efficient synthetic methodology towards the synthesis of 1-allyl-6-chloro-4-oxo-1,4-dihydroquinoline-3-carboxamide derivatives has been described . Another study reported the visible-light-induced radical bromination of ethyl 6-methyl-[1,3]dioxolo[4,5-g]quinoline-7-carboxylate .Mechanism of Action
The mechanism of action of Ethyl 6-bromo-1-ethyl-4-oxoquinoline-3-carboxylate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cell growth and division. This leads to the inhibition of tumor cell proliferation and the induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to exhibit antimicrobial activity against a wide range of microorganisms, including bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of Ethyl 6-bromo-1-ethyl-4-oxoquinoline-3-carboxylate is its potential as a starting material for the synthesis of other compounds with potential biological activity. It is also relatively easy to synthesize and purify, making it a useful compound for laboratory experiments. However, its low solubility in water can make it difficult to work with in some applications.
Future Directions
There are many potential future directions for research involving Ethyl 6-bromo-1-ethyl-4-oxoquinoline-3-carboxylate. One possible direction is the development of new drugs based on its antitumor and antimicrobial activity. Another possible direction is the synthesis of new compounds based on its structure, with the aim of identifying new biological activities. Further research is also needed to fully understand its mechanism of action and potential applications in various fields of research.
Synthesis Methods
The synthesis of Ethyl 6-bromo-1-ethyl-4-oxoquinoline-3-carboxylate involves the reaction of ethyl 6-bromo-1-ethyl-4-hydroxyquinoline-3-carboxylate with thionyl chloride and triethylamine. The reaction takes place in dichloromethane at room temperature for several hours. The resulting product is then extracted with ethyl acetate and purified by column chromatography. The overall yield of the synthesis process is approximately 60%.
Scientific Research Applications
Ethyl 6-bromo-1-ethyl-4-oxoquinoline-3-carboxylate has a wide range of applications in scientific research. It is commonly used as a starting material for the synthesis of other compounds with potential biological activity. It has been shown to exhibit antitumor and antimicrobial activity, making it a promising candidate for the development of new drugs.
properties
IUPAC Name |
ethyl 6-bromo-1-ethyl-4-oxoquinoline-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14BrNO3/c1-3-16-8-11(14(18)19-4-2)13(17)10-7-9(15)5-6-12(10)16/h5-8H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKOMJLCCCQQWKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=O)C2=C1C=CC(=C2)Br)C(=O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.